Cas no 1697282-42-0 (5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid
• CAS No: 1697282-42-0
• MF: C₁₀H₇BrO₂S
• MW: 271.130380868912
• MDL: MFCD28593756
• CID: 5457581
• PubChem ID: 84743146
• Update Time: 2025-05-24

5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid
• 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid

• MDL： MFCD28593756
• Inchi： 1S/C10H7BrO2S/c1-5-9(10(12)13)7-4-6(11)2-3-8(7)14-5/h2-4H,1H3,(H,12,13)
• InChI Key： KTWUGBLPNBWZBM-UHFFFAOYSA-N
• SMILES： C12=CC=C(Br)C=C1C(C(O)=O)=C(C)S2

Additional information on 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid

5-Bromo-2-Methyl-1-Benzothiophene-3-Carboxylic Acid (CAS No. 1697282-42-0): An Overview

5-Bromo-2-methyl-1-benzothiophene-3-carboxylic acid (CAS No. 1697282-42-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid is composed of a benzothiophene core, a bromine substituent at the 5-position, and a methyl group at the 2-position, with a carboxylic acid moiety at the 3-position. The benzothiophene scaffold is known for its biological activity and has been extensively studied for its potential in drug discovery. The presence of the bromine and methyl groups adds to the compound's versatility and can influence its pharmacological properties.

Recent studies have highlighted the potential of 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The bromine substituent plays a crucial role in modulating these activities by enhancing the compound's ability to interact with specific biological targets.

In addition to its biological activities, 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid has been explored for its synthetic utility. The carboxylic acid functional group provides a reactive site for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. This synthetic flexibility is particularly valuable in the development of drug candidates, where fine-tuning the structure can significantly impact efficacy and safety profiles.

The pharmacokinetic properties of 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The ability to optimize these properties through structural modifications further enhances its attractiveness as a lead compound in drug discovery programs.

In the context of clinical applications, 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid has shown promise in preclinical studies targeting various diseases. For example, it has demonstrated efficacy in inhibiting tumor growth in animal models of cancer. These findings suggest that this compound could be a valuable candidate for further clinical development.

The safety profile of 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid is another critical aspect that has been evaluated. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential for use in human clinical trials.

In conclusion, 5-bromo-2-methyl-1-benzothiophene-3-carboxylic acid (CAS No. 1697282-42-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.